N-(4-methylphenyl)-N'-(tetrahydro-2-furanylmethyl)ethanediamide

• IUPAC Name: N'-(4-methylphenyl)-N-(oxolan-2-ylmethyl)oxamide
• InChI: InChI=1S/C14H18N2O3/c1-10-4-6-11(7-5-10)16-14(18)13(17)15-9-12-3-2-8-19-12/h4-7,12H,2-3,8-9H2,1H3,(H,15,17)(H,16,18)
• InChI Key: ZZAREBGNFLHVQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C(=O)NCC2CCCO2
• Molecular Formula: C14H18N2O3
• Molecular Weight: 262.30 g/mol

Description

N-(4-methylphenyl)-N'-(tetrahydro-2-furanylmethyl)ethanediamide, commonly known as MTF, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. MTF is a synthetic compound that was first synthesized in the 1970s and has since been used in several scientific studies due to its unique properties.

Mechanism of Action

MTF has been shown to act as a chiral auxiliary in various chemical reactions, allowing for the synthesis of enantiomerically pure compounds. Additionally, MTF has been shown to form stable complexes with various drugs, allowing for their targeted delivery to specific tissues or cells.
Biochemical and Physiological Effects:
MTF has been shown to have minimal toxicity and is generally considered to be a safe compound. However, its effects on biochemical and physiological systems are still being studied. Some studies have suggested that MTF may have anti-inflammatory and analgesic effects, while others have suggested that it may have neuroprotective effects.

Advantages and Limitations for Lab Experiments

MTF has several advantages for use in laboratory experiments, including its ability to form stable complexes with various drugs and its chiral properties. However, its use may be limited by its cost and availability, as well as its potential toxicity at high doses.

Future Directions

There are several potential future directions for research on MTF, including its use as a drug delivery agent for the treatment of various diseases, its potential use as a neuroprotective agent, and its use in the synthesis of new organic compounds. Additionally, further studies are needed to fully understand the biochemical and physiological effects of MTF and its potential toxicity at high doses.

Synthesis Methods

MTF can be synthesized using a variety of methods, including the reaction of 4-methylbenzoyl chloride with tetrahydro-2-furanmethanamine, followed by reaction with ethylenediamine. The resulting compound is then purified using various techniques, such as recrystallization or column chromatography.

Scientific Research Applications

MTF has been used in several scientific research applications, including its use as a chiral auxiliary in asymmetric synthesis, as a ligand in metal-catalyzed reactions, and as a building block in the synthesis of various organic compounds. MTF has also been studied for its potential use as a drug delivery agent due to its ability to form stable complexes with various drugs.